Cas no 2229235-05-4 (3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine)

• Product Name: 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine
• CAS No: 2229235-05-4
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6447149
• PubChem ID: 165696041
• Update Time: 2025-06-09

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine
• EN300-1954753
• 2229235-05-4
• 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine

• Inchi： 1S/C9H12F2N2O/c1-14-8-6-7(2-5-13-8)9(10,11)3-4-12/h2,5-6H,3-4,12H2,1H3
• InChI Key： FHLOKUNKXSPGAQ-UHFFFAOYSA-N
• SMILES： FC(C1C=CN=C(C=1)OC)(CCN)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 178
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 48.1Ų

Additional information on 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine: A Comprehensive Overview of CAS No. 2229235-05-4

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine (CAS No. 2229235-05-4) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the treatment of neurological disorders and cancer. This article provides a comprehensive overview of the chemical properties, synthesis methods, biological activities, and current research developments surrounding this compound.

Chemical Structure and Properties

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine is a fluorinated derivative of a pyridine-based compound. The presence of difluoro and methoxy groups imparts unique chemical and physical properties to the molecule. The difluoro substitution on the propanamine chain enhances the lipophilicity and metabolic stability of the compound, while the methoxy group on the pyridine ring contributes to its solubility and binding affinity to specific receptors.

The molecular formula of 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine is C₁₁H₁₄F₂N₂O, with a molecular weight of approximately 218.24 g/mol. The compound is typically synthesized through a multi-step process involving the coupling of 4-chloro-2-methoxypyridine with 3,3-difluoropropanamine in the presence of a suitable base and catalyst.

Synthesis Methods

The synthesis of 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine has been optimized to improve yield and purity. One common approach involves the nucleophilic substitution reaction between 4-chloro-2-methoxypyridine and 3,3-difluoropropanamine in an aprotic solvent such as dimethylformamide (DMF). The reaction is typically conducted at elevated temperatures (60°C to 80°C) in the presence of a strong base like potassium carbonate or cesium carbonate to facilitate the nucleophilic attack.

An alternative method involves the use of transition metal-catalyzed cross-coupling reactions, such as palladium-catalyzed Buchwald-Hartwig amination. This method offers higher selectivity and yields, making it suitable for large-scale production. The choice of catalyst and ligand can significantly influence the efficiency and purity of the final product.

Biological Activities and Therapeutic Potential

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine has demonstrated significant biological activities in preclinical studies. One of its key applications is in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by modulating neurotransmitter levels and reducing oxidative stress in neuronal cells.

In addition to its neuroprotective properties, 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine has also shown promise as an anticancer agent. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves targeting specific signaling pathways involved in cell survival and proliferation.

Clinical Trials and Research Developments

The therapeutic potential of 3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase clinical trials have reported favorable pharmacokinetic profiles and tolerability profiles for this compound. Phase II trials are currently underway to assess its effectiveness in treating specific neurological disorders and cancers.

In parallel with clinical trials, ongoing research continues to explore new applications for this compound. Recent studies have investigated its potential as an adjuvant therapy in combination with existing treatments for neurodegenerative diseases. Additionally, efforts are being made to optimize its formulation for improved bioavailability and reduced side effects.

Conclusion

3,3-Difluoro-3-(2-methoxypyridin-4-yl)propan-1-amine (CAS No. 2229235-05-4) represents a promising candidate in the development of novel therapeutic agents for neurological disorders and cancer. Its unique chemical structure confers advantageous properties that enhance its biological activity and therapeutic potential. Ongoing research and clinical trials are expected to further elucidate its mechanisms of action and broaden its applications in medicine.